Cas no 2171171-05-2 ((2S)-2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methoxypropanoic acid)

• Product Name: (2S)-2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methoxypropanoic acid
• CAS No: 2171171-05-2
• MF: C₂₆H₂₃BrN₂O₆
• MW: 539.374626398087
• CID: 6279555
• PubChem ID: 165819604
• Update Time: 2025-05-23

(2S)-2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methoxypropanoic acid
• (2S)-2-{[4-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3-methoxypropanoic acid
• 2171171-05-2
• EN300-1571642

• Inchi： 1S/C26H23BrN2O6/c1-34-14-23(25(31)32)28-24(30)20-11-10-15(27)12-22(20)29-26(33)35-13-21-18-8-4-2-6-16(18)17-7-3-5-9-19(17)21/h2-12,21,23H,13-14H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t23-/m0/s1
• InChI Key： ZXOYXPZXGPEPSN-QHCPKHFHSA-N
• SMILES： BrC1C=CC(C(N[C@H](C(=O)O)COC)=O)=C(C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 538.07395g/mol
• Monoisotopic Mass: 538.07395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methoxypropanoic acid

Comprehensive Analysis of (2S)-2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methoxypropanoic acid (CAS No. 2171171-05-2)

The compound (2S)-2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methoxypropanoic acid (CAS No. 2171171-05-2) is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a brominated phenylformamido moiety, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers frequently search for "Fmoc-protected amino acid derivatives" or "peptide coupling reagents," highlighting its relevance in modern drug discovery.

In recent years, the demand for custom peptide synthesis and bioconjugation techniques has surged, driven by advancements in targeted therapies and diagnostic tools. The 4-bromo-2-aminophenyl segment in this compound enables selective modifications, aligning with trends in "click chemistry" and "site-specific labeling." Its methoxypropanoic acid tail further enhances solubility, a critical factor for "drug delivery optimization"—a hot topic in 2024.

From a synthetic chemistry perspective, the CAS No. 2171171-05-2 compound exemplifies the integration of chiral auxiliaries and protecting group strategies. Laboratories often inquire about "Fmoc deprotection conditions" or "bromo-substituted aromatic building blocks," reflecting its utility in complex organic transformations. The compound’s stereocenter at the 2S position ensures high enantioselectivity, crucial for developing "peptide-based therapeutics" like GLP-1 analogs.

Analytical studies of (2S)-2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methoxypropanoic acid typically employ HPLC and mass spectrometry, addressing common queries such as "purity assessment of Fmoc compounds." Its stability under acidic conditions—while sensitive to base—makes it ideal for "orthogonal protection schemes," a technique gaining traction in "multi-step synthesis" workflows.

Beyond academia, industries leverage this compound for "high-throughput screening" due to its compatibility with automated synthesizers. The bromine atom offers a handle for further functionalization via "cross-coupling reactions," resonating with searches for "C–X bond formation." As the pharmaceutical sector prioritizes "green chemistry," the compound’s efficient purification by crystallization aligns with sustainable practices.

In summary, CAS No. 2171171-05-2 bridges fundamental research and applied science, answering pressing needs in "peptide engineering" and "molecular probes." Its multifaceted applications—from "biomarker development" to "catalysis studies"—ensure its prominence in contemporary chemical literature and patent filings.